Cas no 18686-82-3 (2-Mercapto-1,3,4-thiadiazole)

2-Mercapto-1,3,4-thiadiazole structure

Product Name:2-Mercapto-1,3,4-thiadiazole

CAS No:18686-82-3

MF:C₂H₂N₂S₂

MW:118.180676937103

MDL:MFCD00040404

CID:51119

PubChem ID:3034302

Update Time:2025-04-18

2-Mercapto-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 1,3,4-THIADIAZOL-2-YL HYDROSULFIDE
- 1,3,4-THIADIAZOLE-2-THIOL
- 2-mercapto-1,3,4-thiadiazol
- 2-MERCAPTO-1,3,4-THIADIAZOLE
- 2-MEREAPTO-1,3,4-THIADIAZOLE
- AKOS TOT-0656
- MTD
- MTD:2-MEREAPTO-1,3,4-THIADIAZOLE
- 2-Mercapto-1,3,4-Thiazole
- 1,3,4-Thiadiazole-2-thiole
- 2-Mercapto Thiadiazole
- 2-Mercapto-1,3,4-thiadiazole (MTD)
- 3H-1,3,4-thiadiazole-2-thione
- 1,3,4-thiadiazole-5-thiol
- 1,3,4-Thiadiazolylthiol
- 5-mercapto-1,3,4-thiadiazole
- D2-1,3,4-Thiadiazoline-5-thione(6CI)
- 1,3,4-Thiadiazole-2-thione
- NSC 184817
- 2-Mercapto-1
- Thiol thiaMethoxaM 1
- PotassiuM to consult in 1
- AKOS BBS-00004641
- MTD)2-Mercapto-1,3,4
- 1,3,4-Thiadiazole-2(3H)-thione
- PubChem10119
- KSC177E6P
- [1,3,4]thiadiazol-2-thiol
- Jsp003830
- 2-Sulphanyl-1,3,4-thi
- EINECS 242-504-5
- STR09095
- T2884
- W-107777
- NS00026109
- FT-0612740
- JLAMDELLBBZOOX-UHFFFAOYSA-N
- D71149
- 1,3,4-thiadiazolium-5-thiolate
- Z104503476
- AC-5580
- CS-W013597
- MFCD00040404
- SCHEMBL95689
- AKOS000120555
- 18686-82-3
- NSC184817
- 2-mercapto-[1,3,4]thiadiazole
- EN300-21583
- AMY23223
- AKOS028108738
- DTXSID8066399
- 1,3,4-thiadiazolium-2-thiolate
- NSC-184817
- BP-12496
- 1,4-Thiadiazole-2(3H)-thione
- BCP12085
- DB-044620
- STL301389
- 2-Mercapto-1,3,4-thiadiazole
- MDL： MFCD00040404
- Inchi： 1S/C2H2N2S2/c5-2-4-3-1-6-2/h1H,(H,4,5)
- InChI Key： JLAMDELLBBZOOX-UHFFFAOYSA-N
- SMILES： S1C=NNC1=S

Computed Properties

Exact Mass: 117.96600
Monoisotopic Mass: 117.966
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 97.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.9
Topological Polar Surface Area: 81.8

Experimental Properties

Color/Form: White to light yellow crystals
Density: 1.7300
Melting Point: 143.0 to 147.0 deg-C
Boiling Point: 176°C at 760 mmHg
Flash Point: 60.3 ºC
Refractive Index: 1.849
Solubility: Soluble in methanol.
PSA: 92.82000
LogP: 0.82680
Solubility: Uncertain

2-Mercapto-1,3,4-thiadiazole Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26; S36/37/39; S37
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

2-Mercapto-1,3,4-thiadiazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Mercapto-1,3,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059007339-500g	1,3,4-Thiadiazole-2-thiol	18686-82-3	95%	500g	$418.95	2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R000296-10g	2-Mercapto-1,3,4-thiadiazole	18686-82-3	98%	10g	￥46	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R000296-250g	2-Mercapto-1,3,4-thiadiazole	18686-82-3	98%	250g	￥439	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R000296-50g	2-Mercapto-1,3,4-thiadiazole	18686-82-3	98%	50g	￥98	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R000296-2g	2-Mercapto-1,3,4-thiadiazole	18686-82-3	98%	2g	￥25	2024-05-25
TRC	M257168-50mg	2-Mercapto-1,3,4-thiadiazole	18686-82-3		50mg	$ 50.00	2022-06-04
TRC	M257168-100mg	2-Mercapto-1,3,4-thiadiazole	18686-82-3		100mg	$ 65.00	2022-06-04
TRC	M257168-500mg	2-Mercapto-1,3,4-thiadiazole	18686-82-3		500mg	$ 80.00	2022-06-04
Apollo Scientific	OR15040-5g	1,3,4-Thiadiazole-2-thiol	18686-82-3		5g	£15.00	2025-02-19
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB02626-25g	2-Mercapto-1,3,4-thiadiazole	18686-82-3	97%	25g	134.00	2021-07-09

2-Mercapto-1,3,4-thiadiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:18686-82-3)2-Mercapto-1,3,4-thiadiazol

Order Number:sfd13904

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:18686-82-3)2-巯基-1,3,4-噻二唑

Order Number:LE5870519

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

2-Mercapto-1,3,4-thiadiazole Related Literature

1. Synthesis of novel thiadiazole derivatives as selective COX-2 inhibitors

Fatma A. Ragab,Helmi I. Heiba,Marwa G. El-Gazzar,Sahar M. Abou-Seri,Walaa A. El-Sabbagh,Reham M. El-Hazek Med. Chem. Commun. 2016 7 2309
2. Separation and determination of tellurium(IV) and -(VI) by electrothermal atomic absorption spectrometry using a tungsten furnace after collection as the 3-phenyl-5-mercapto-1,3,4-thiadiazole -2(3H)-thione-tellurium complex on cobalt(III) oxide

Tomohiro Narukawa J. Anal. At. Spectrom. 1999 14 75
3. Methyl 2-methyldithiocarbazate in heterocyclic synthesis: preparation of 2,5-disubstituted 1,3,4-thiadiazoles, bis(1,3,4-thiadiazolium) salts and macrocycles containing 1,3,4-thiadiazole subunits. X-Ray crystal structure of 2,2′-bis[4,5-dihydro-5-(2-hydroxyethylimino)-4-methyl-1,3,4-thiadiazole]

Pedro Molina,Arturo Espinosa,Alberto Tárraga,Felix Hernández Cano,Ma. Concepción Foces-Foces J. Chem. Soc. Perkin Trans. 1 1991 1159
4. Silver(i) complexes bearing heterocyclic thioamide ligands with NH2 and CF3 substituents: effect of ligand group substitution on antibacterial and anticancer properties

Despoina Varna,Elena Geromichalou,Antonios G. Hatzidimitriou,Rigini Papi,George Psomas,Panagiotis Dalezis,Paraskevas Aslanidis,Theodora Choli-Papadopoulou,Dimitrios T. Trafalis,Panagiotis A. Angaridis Dalton Trans. 2022 51 9412
5. Synthesis and evaluation of thiadiazole derivatives as inhibitors of 11β-hydroxysteroid dehydrogenase type 1

Fabienne Pradaux-Caggiano,Xiangdong Su,Nigel Vicker,Mark P. Thomas,Deborah Smithen,Heather A. Halem,Michael D. Culler,Barry V. L. Potter Med. Chem. Commun. 2012 3 1117

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

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